Desacetyl Bisacodyl β-D-Glucuronide
Desacetyl Bisacodyl β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
31050-47-2
VCID:
VC0135331
InChI:
InChI=1S/C24H23NO8/c26-15-8-4-13(5-9-15)18(17-3-1-2-12-25-17)14-6-10-16(11-7-14)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h1-12,18-22,24,26-29H,(H,30,31)/t18?,19-,20-,21+,22-,24+/m0/s1
SMILES:
C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C24H23NO8
Molecular Weight:
453.447
Desacetyl Bisacodyl β-D-Glucuronide
CAS No.: 31050-47-2
Reference Standards
VCID: VC0135331
Molecular Formula: C24H23NO8
Molecular Weight: 453.447
| CAS No. | 31050-47-2 |
|---|---|
| Product Name | Desacetyl Bisacodyl β-D-Glucuronide |
| Molecular Formula | C24H23NO8 |
| Molecular Weight | 453.447 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(4-hydroxyphenyl)-pyridin-2-ylmethyl]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H23NO8/c26-15-8-4-13(5-9-15)18(17-3-1-2-12-25-17)14-6-10-16(11-7-14)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h1-12,18-22,24,26-29H,(H,30,31)/t18?,19-,20-,21+,22-,24+/m0/s1 |
| Standard InChIKey | RRVPDCNRRXUDQK-JZOWGYKDSA-N |
| SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | 4-[(4-Hydroxyphenyl)-2-pyridinylmethyl]phenyl β-D-Glucopyranosiduronic Acid; α-(p-Hydroxyphenyl)-α-2-pyridyl-p-tolyl Glucosiduronic Acid; |
| PubChem Compound | 71315565 |
| Last Modified | Nov 11 2021 |
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